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Compound of Interest

Compound Name: Pyrvinium

Cat. No.: B1237680 Get Quote

Essential Safety and Handling Guide for
Pyrvinium
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Pyrvinium. The following procedures are designed to ensure a safe

laboratory environment and minimize risks associated with this chemical.

Hazard Assessment
Pyrvinium pamoate is a chemical that requires careful handling due to its potential health

risks. According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, Pyrvinium is associated with the following hazards[1][2][3]:

Acute Toxicity (Oral, Dermal, Inhalation): Harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3]

Skin Irritation: Causes skin irritation.[1][2][3]

Eye Irritation: Causes serious eye irritation.[1][2][3]

Respiratory Irritation: May cause respiratory irritation.[1][2][3]

Carcinogenicity: Suspected of causing cancer.[1][2][3]
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Quantitative Hazard Data

While specific occupational exposure limits (OELs) such as PEL or TLV have not been

established for Pyrvinium pamoate, the available toxicological data underscores the need for

caution[4].

Hazard Classification Category Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed[1]

[2][3]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin[1][2][3]

Acute Toxicity (Inhalation) Category 4
H332: Harmful if inhaled[1][2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2][3]

Carcinogenicity Category 2
H351: Suspected of causing

cancer[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2][3]

Lethal Concentration Value Species

LC50 (Dietary Administration) 600 ppm Mouse[5]

Personal Protective Equipment (PPE)
To minimize exposure, all personnel must wear appropriate PPE when handling Pyrvinium.

Step 1: Hand Protection

Wear impervious, chemical-resistant gloves (e.g., nitrile rubber).[6] Always inspect gloves

for tears or holes before use. After handling, remove gloves properly and wash hands
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thoroughly with soap and water.[2]

Step 2: Eye and Face Protection

Use safety goggles with side-shields that provide a complete seal around the eyes.[2] If

there is a splash hazard, a face shield should be worn in addition to goggles.

Step 3: Body Protection

Wear a fully buttoned lab coat or impervious clothing.[2] When handling larger quantities

or in situations with a high risk of contamination, a chemical-resistant apron or coveralls

should be used.

Step 4: Respiratory Protection

Handle Pyrvinium powder in a well-ventilated area, preferably within a certified chemical

fume hood, to avoid inhaling dust.[2][6] If a fume hood is not available or if aerosol

generation is likely, a NIOSH-approved respirator is required.

Operational and Handling Plan
Adherence to proper handling procedures is critical to prevent contamination and exposure.

Step 1: Preparation

Read and understand the Safety Data Sheet (SDS) for Pyrvinium before beginning any

work.[6]

Ensure an eyewash station and safety shower are readily accessible and have been

recently tested.[2][4]

Work should be conducted in a designated area, such as a chemical fume hood, to control

airborne dust.[6]

Step 2: Handling the Compound

Avoid all direct contact with the substance.[4]
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Do not eat, drink, or smoke in the laboratory area where Pyrvinium is handled.[2][4][7]

Minimize dust generation during handling.[4]

Keep the container tightly closed when not in use.[4][7]

Step 3: Post-Handling

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[2][4]

Decontaminate all work surfaces and equipment used. Surfaces can be scrubbed with

alcohol.[2]

Remove and properly store or dispose of PPE. Contaminated clothing should be taken off

immediately and washed before reuse.[4][7]

Emergency Response Protocols
In the event of an exposure or spill, immediate and appropriate action must be taken.

Step 1: In Case of Skin Contact

Immediately wash the affected area with plenty of soap and water for at least 15 minutes.

[3][4]

Remove any contaminated clothing and wash it before wearing it again.[4]

Seek medical attention if irritation develops or persists.[4]

Step 2: In Case of Eye Contact

Immediately flush the eyes with large amounts of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[2][3]

Remove contact lenses if present and easy to do so.[2]

Seek immediate medical attention from an ophthalmologist.[6]
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Step 3: In Case of Inhalation

Move the individual to fresh air immediately.[2][4]

If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial

respiration (avoiding mouth-to-mouth).[2][4]

Seek immediate medical attention.[4]

Step 4: In Case of Ingestion

Rinse the mouth thoroughly with water.[2][4]

Do NOT induce vomiting.[2][4]

Seek immediate medical attention and show the SDS to the medical professional.[3][4]

Step 5: Spill Response

Evacuate personnel from the immediate area.

Ensure the area is well-ventilated. Avoid breathing in any dust.[2]

Wear full PPE, including respiratory protection, during cleanup.

For dry spills, carefully sweep up or vacuum the material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[4]

Prevent the spilled material from entering drains or waterways.[2][6]

Disposal and Storage Plan
Storage:

Store Pyrvinium in a tightly sealed container in a cool, dry, and well-ventilated area.[4][6]

[7]

The material is light-sensitive and should be protected from light.[6]
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Store locked up and away from incompatible materials such as strong oxidizing agents.[3]

[4]

Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations.[2][4][6]

Do not dispose of Pyrvinium with household garbage or allow it to enter the sewage

system.[3]

Contaminated packaging should be treated as hazardous waste and disposed of

accordingly.[2][4]

Mechanism of Action: Wnt Signaling Pathway
Inhibition
Pyrvinium has been identified as a potent inhibitor of the Wnt signaling pathway by activating

Casein Kinase 1α (CK1α).[5] This pathway is crucial in cell differentiation and development.

The diagram below illustrates the canonical Wnt pathway and the point of inhibition by

Pyrvinium.
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Click to download full resolution via product page

Caption: Wnt signaling pathway and the inhibitory role of Pyrvinium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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